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Compound of Interest

Compound Name: Enofelast

Cat. No.: B1671339 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of Enofelast in
Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions (FAQs),

troubleshooting advice, and detailed experimental protocols to ensure the successful use of

Enofelast in your research.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Enofelast in DMSO?

A1: While specific quantitative solubility data for Enofelast in DMSO is not readily available in

public literature, chemical suppliers indicate that Enofelast is soluble in DMSO. For practical

purposes, it is recommended to prepare stock solutions in the range of 10-25 mg/mL. It is

always best practice to perform a small-scale solubility test to determine the optimal

concentration for your specific experimental needs.

Q2: How should I prepare a stock solution of Enofelast in DMSO?

A2: To prepare a stock solution, it is advisable to first dissolve Enofelast in pure DMSO before

diluting it to the desired concentration with your aqueous buffer or cell culture medium. For

instance, a product information sheet for a similar compound suggests that for maximum

solubility in aqueous buffers, the compound should first be dissolved in DMSO and then diluted.

Q3: What are the recommended storage conditions for Enofelast stock solutions in DMSO?
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A3: Enofelast stock solutions in DMSO should be stored at -20°C for short-term storage (up to

one month) and at -80°C for long-term storage (up to six months). It is crucial to aliquot the

stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to

degradation of the compound.

Q4: Is my Enofelast in DMSO solution stable at room temperature?

A4: It is not recommended to store Enofelast in DMSO at room temperature for extended

periods. One study on the stability of a large compound library in DMSO at room temperature

showed that by one year, a significant percentage of compounds had degraded[1]. For optimal

results, always store your Enofelast stock solution at the recommended frozen temperatures.
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Issue Possible Cause Troubleshooting Steps

Precipitation observed after

diluting DMSO stock solution in

an aqueous buffer.

The aqueous solubility of

Enofelast is low, and the final

concentration in the aqueous

buffer exceeds its solubility

limit.

- Increase the percentage of

DMSO in the final solution

(note: ensure the final DMSO

concentration is compatible

with your experimental

system).- Perform a serial

dilution of the DMSO stock

solution into the aqueous

buffer while vortexing to

ensure proper mixing.- Warm

the aqueous buffer slightly

before adding the DMSO stock

solution.

Inconsistent experimental

results using the same

Enofelast stock solution.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

- Prepare a fresh stock solution

from solid Enofelast.- Ensure

the stock solution is aliquoted

and that each aliquot is used

only once.- Verify the storage

temperature of your freezer.

Difficulty dissolving Enofelast

powder in DMSO.

The Enofelast powder may

have absorbed moisture, or

the DMSO may not be of

sufficient purity.

- Ensure you are using

anhydrous, high-purity DMSO.-

Gently warm the solution to

37°C and vortex to aid

dissolution.- Use sonication for

a short period to break up any

clumps.

Data Summary
Table 1: Enofelast Properties
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Property Value

Molecular Formula C₁₆H₁₅FO

Molecular Weight 242.29 g/mol

Synonyms BI-L-239

Table 2: Recommended Storage of Enofelast in DMSO

Storage Condition Duration Recommendation

Room Temperature Not Recommended Potential for degradation.

4°C Short-term (days)
Use with caution; monitor for

precipitation.

-20°C Up to 1 month
Aliquot to avoid freeze-thaw

cycles.

-80°C Up to 6 months Optimal for long-term storage.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Enofelast Stock Solution in DMSO

Materials:

Enofelast powder (MW: 242.29 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Weigh out 2.42 mg of Enofelast powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.
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3. Vortex the solution until the Enofelast is completely dissolved. Gentle warming to 37°C

may be applied if necessary.

4. Aliquot the 10 mM stock solution into single-use volumes in sterile microcentrifuge tubes.

5. Store the aliquots at -20°C or -80°C.

Signaling Pathway and Experimental Workflow
Enofelast's therapeutic target is believed to be alpha-Enolase (ENO1), a key enzyme in the

glycolytic pathway that is also implicated in cancer progression through the PI3K/Akt signaling

pathway.
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Caption: Enofelast inhibits ENO1, a downstream effector of the PI3K/Akt pathway.
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Caption: Workflow for preparing and using Enofelast in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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